COPPERHYDROSELENITETRIHYDRATE
Description
Copper Hydroselenite Trihydrate (CuHSeO₃·3H₂O) is a copper-containing inorganic compound with a hydroselenite anion (HSeO₃⁻) and three water molecules of crystallization. The compound likely exhibits redox activity due to the presence of copper in variable oxidation states (Cu⁺/Cu²⁺) and the selenite ion’s role in electron transfer processes. Its trihydrate form enhances solubility in aqueous systems, making it suitable for electrochemical or synthetic applications .
Properties
CAS No. |
10031-41-1 |
|---|---|
Molecular Formula |
C9H6F4O3 |
Synonyms |
COPPERHYDROSELENITETRIHYDRATE |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of Copper Hydroselenite Trihydrate and Analogous Copper Compounds
Key Observations :
- Hydration State : Hydration influences solubility and stability. Copper nitrate trihydrate (3 H₂O) is widely used in electrochemical processes due to its balanced solubility and thermal stability . In contrast, copper selenate pentahydrate’s higher hydration (5 H₂O) may enhance its bioavailability in agricultural applications .
- Anion Effects: The hydroselenite anion (HSeO₃⁻) in the target compound likely confers redox versatility, similar to selenate (SeO₄²⁻) in catalysis. Copper nitrate trihydrate’s nitrate (NO₃⁻) supports oxidative reactions in coating fabrication .
Functional and Market Differences
- Industrial Use: Copper nitrate trihydrate dominates in surface engineering (e.g., DC-PEO coatings for titanium substrates) due to its ability to incorporate Cu⁺/Cu²⁺ into porous matrices . Its global market is well-established, with major suppliers in Europe, Asia, and North America .
- Niche Applications: Copper selenate and hydroselenite derivatives are less commercialized but show promise in specialty catalysts or selenium supplementation.
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